Cas no 1211498-13-3 (3-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 3-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 1211498-13-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 2617383
• PubChem ID: 70661479
• Update Time: 2025-04-21

3-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• 3-methyl-2H,4H,6H,7H-pyrano[4,3-c]pyrazole
• EN300-784395
• SCHEMBL12094414
• SCHEMBL17232788
• 3-METHYL-1,4,6,7-TETRAHYDROPYRANO[4,3-C]PYRAZOLE
• AB74078
• 1211498-13-3

• Inchi： 1S/C7H10N2O/c1-5-6-4-10-3-2-7(6)9-8-5/h2-4H2,1H3,(H,8,9)
• InChI Key： MRAXWGDMQACKAM-UHFFFAOYSA-N
• SMILES： O1CCC2C(=C(C)NN=2)C1

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.9Ų